Cas no 121505-96-2 (tert-butyl N-(2-oxobut-3-en-1-yl)carbamate)

121505-96-2 structure
Product name:tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,(2-oxo-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl (2-oxobut-3-en-1-yl)carbamate
- Carbamic acid, (2-oxo-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
- Tert-butyl N-(2-oxobut-3-enyl)carbamate
- SCHEMBL2348040
- AT40359
- SCHEMBL14756157
- Carbamic acid, (2-oxo-3-butenyl)-, 1,1-dimethylethyl ester
- Carbamic acid, N-(2-oxo-3-buten-1-yl)-, 1,1-dimethylethyl ester
- EN300-1883029
- 121505-96-2
-
- Inchi: InChI=1S/C9H15NO3/c1-5-7(11)6-10-8(12)13-9(2,3)4/h5H,1,6H2,2-4H3,(H,10,12)
- InChI Key: DLQDJBSUJNUBQX-UHFFFAOYSA-N
- SMILES: C=CC(CNC(OC(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 185.10525
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1883029-1.0g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 1g |
$1100.0 | 2023-06-02 | ||
Enamine | EN300-1883029-2.5g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 2.5g |
$1509.0 | 2023-09-18 | ||
Enamine | EN300-1883029-10.0g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 10g |
$4729.0 | 2023-06-02 | ||
Enamine | EN300-1883029-10g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 10g |
$3315.0 | 2023-09-18 | ||
Enamine | EN300-1883029-0.25g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 0.25g |
$708.0 | 2023-09-18 | ||
Enamine | EN300-1883029-5.0g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 5g |
$3189.0 | 2023-06-02 | ||
Enamine | EN300-1883029-0.1g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 0.1g |
$678.0 | 2023-09-18 | ||
Enamine | EN300-1883029-5g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 5g |
$2235.0 | 2023-09-18 | ||
Enamine | EN300-1883029-0.05g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 0.05g |
$647.0 | 2023-09-18 | ||
Enamine | EN300-1883029-0.5g |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate |
121505-96-2 | 0.5g |
$739.0 | 2023-09-18 |
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Related Literature
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Huanhuan Huo,Yongqing Zhao,Cailing Xu J. Mater. Chem. A, 2014,2, 15111-15117
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Jian-Hua Cao,Wei-Hua Liang,Xue-Tao Shi,Xiu-Bin Yang,Da-Yong Wu RSC Adv., 2021,11, 31783-31790
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Myriam Linke,Norifumi Fujita,Jean-Claude Chambron,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2001,25, 790-796
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Sabine Himmelein,Vanessa Lewe,Marc C. A. Stuart,Bart Jan Ravoo Chem. Sci., 2014,5, 1054-1058
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Yinsong Si,Zongzhao Sun,Limin Huang,Min Chen,Limin Wu J. Mater. Chem. A, 2019,7, 8952-8959
-
Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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